Cas no 850589-32-1 (N-Butyl 4-boronobenzenesulfonamide)
N-Butyl 4-boronobenzenesulfonamide is a boronic acid derivative featuring a sulfonamide functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The presence of the boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of biaryl and heteroaryl structures. The N-butyl chain enhances solubility in organic solvents, improving reaction efficiency. This compound is particularly valuable in pharmaceutical research, where it serves as a building block for bioactive molecules. Its stability and reactivity under mild conditions make it a practical choice for applications requiring precise boron incorporation. Proper handling under inert conditions is recommended to preserve its integrity.
850589-32-1 structure
Product Name:N-Butyl 4-boronobenzenesulfonamide
CAS No:850589-32-1
MF:C10H16BNO4S
MW:257.11434173584
MDL:MFCD07363753
CID:719828
PubChem ID:44119412
Update Time:2025-05-23
N-Butyl 4-boronobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- (4-(N-Butylsulfamoyl)phenyl)boronic acid
- 4-(n-Butylsulfamoyl)benzeneboronic acid
- [4-(butylsulfamoyl)phenyl]boronic acid
- Boronic acid,B-[4-[(butylamino)sulfonyl]phenyl]-
- N-Butyl 4-boronobenzenesulfonamide
- OR4130
- N-N-BUTYL 4-BORONOBENZENESULFONAMIDE
- AB30693
- X2452
- 4-(N-Butylsulphonamido)benzeneboronicacid97%
- 4-N-BUTYLSULFAMOYLPHENYLBORONIC ACID
- 4-(N-BUTYLSULPHONAMIDO)BENZENEBORONIC ACID
- 4-(N-Butylsulphonamido)benzeneboronic acid 97%
- 4-(n-ButylsulfaMoyl)benzeneboronic acid, 97%
- 4-(N-Butylsulfonamido)benzeneboronic acid
- 4-(N-BUTYLSULPHONAMIDO)BENZENEBORONIC ACID USP/EP/BP
- SCHEMBL8064506
- MFCD07363753
- DTXSID80657213
- 4-(butylsulfamoyl)phenylboronic acid
- AKOS015833549
- CS-0175920
- 850589-32-1
- (4-(N-Butylsulfamoyl)phenyl)boronicacid
- D93219
- AS-64388
-
- MDL: MFCD07363753
- Inchi: 1S/C10H16BNO4S/c1-2-3-8-12-17(15,16)10-6-4-9(5-7-10)11(13)14/h4-7,12-14H,2-3,8H2,1H3
- InChI Key: BEBIGVQNUYZEPK-UHFFFAOYSA-N
- SMILES: B(C1=CC=C(S(NCCCC)(=O)=O)C=C1)(O)O
Computed Properties
- Exact Mass: 257.08900
- Monoisotopic Mass: 257.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 124-126
- Boiling Point: 441.2±55.0 °C at 760 mmHg
- Flash Point: 220.6±31.5 °C
- Refractive Index: 1.556
- PSA: 95.01000
- LogP: 0.91650
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
- pka: 7.94±0.16(Predicted)
N-Butyl 4-boronobenzenesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: Irritant/Keep Cold
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Butyl 4-boronobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B907445-1g |
[4-(butylsulfamoyl)phenyl]boronic acid |
850589-32-1 | 95% | 1g |
1,125.00 | 2021-05-17 | |
| TRC | B690653-100mg |
N-Butyl 4-boronobenzenesulfonamide |
850589-32-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B690653-250mg |
N-Butyl 4-boronobenzenesulfonamide |
850589-32-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B690653-500mg |
N-Butyl 4-boronobenzenesulfonamide |
850589-32-1 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B690653-1g |
N-Butyl 4-boronobenzenesulfonamide |
850589-32-1 | 1g |
$ 98.00 | 2023-04-18 | ||
| Apollo Scientific | OR4130-1g |
4-(N-Butylsulphonamido)benzeneboronic acid |
850589-32-1 | 97% | 1g |
£104.00 | 2023-04-17 | |
| Apollo Scientific | OR4130-5g |
4-(N-Butylsulphonamido)benzeneboronic acid |
850589-32-1 | 97% | 5g |
£270.00 | 2023-04-17 | |
| Apollo Scientific | OR4130-25g |
4-(N-Butylsulphonamido)benzeneboronic acid |
850589-32-1 | 97% | 25g |
£720.00 | 2023-04-17 | |
| eNovation Chemicals LLC | D759453-1g |
(4-(N-Butylsulfamoyl)phenyl)boronic acid |
850589-32-1 | 95% | 1g |
$150 | 2024-06-07 | |
| eNovation Chemicals LLC | D759453-5g |
(4-(N-Butylsulfamoyl)phenyl)boronic acid |
850589-32-1 | 95% | 5g |
$310 | 2024-06-07 |
N-Butyl 4-boronobenzenesulfonamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
850589-32-1 (N-Butyl 4-boronobenzenesulfonamide) Related Products
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- 208516-15-8(t-Butyl 4-boronobenzenesulfonamide)
- 221290-14-8([3-(tert-butylsulfamoyl)phenyl]boronic acid)
- 874219-48-4(N-(3-Chloropropyl) 4-boronobenzenesulfonamide)
- 871329-67-8(N-Cyclopropyl 4-boronobenzenesulfonamide)
- 850589-31-0(N-Isopropyl 4-boronobenzenesulfonamide)
- 871329-76-9(Ethyl 3-boronobenzenesulfonamide)
- 871329-79-2(N-Cyclohexyl 3-Boronobenzenesulfonamide)
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